Aligned TiO2 nanocolumnar layers prepared by PVD-GLAD for transparent dye sensitized solar cells†

Energy & Environmental Science Pub Date: 2011-01-10 DOI: 10.1039/C0EE00489H

Abstract

Transparent thin film electrodes made of vertically aligned nanocolumns of TiO2 with well-controlled oblique angles were grown by physical vapor deposition at glancing incidence (PVD-GLAD). For an electrode thickness of 500 nm, we report a 40% variation on solar cell efficiency (from 0.6% to 1.04%) when the deposition angle was modified between 60° and 85°. Transparent thicker films with higher surface area deposited at the optimal angle of 70° were grown with a zigzag morphology which confers high mechanical strength to the thin films. Using this topology, the application of an electrode thickness of 3 µm in a DSC resulted in a power conversion efficiency of 2.78% maintaining electrode transparency.

Graphical abstract: Aligned TiO2 nanocolumnar layers prepared by PVD-GLAD for transparent dye sensitized solar cells
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